(5S)-5,14-diethyl-19,19-difluoro-5-hydroxy-7,18,20-trioxa-11,24-diazahexacyclo[11.11.0.02,11.04,9.015,23.017,21]tetracosa-1(24),2,4(9),13,15,17(21),22-heptaene-6,10-dione

• Molecular Formula: C23H18F2N2O6
• Molecular Weight: 456.4 g/mol
• IUPAC Name: (5S)-5,14-diethyl-19,19-difluoro-5-hydroxy-7,18,20-trioxa-11,24-diazahexacyclo[11.11.0.02,11.04,9.015,23.017,21]tetracosa-1(24),2,4(9),13,15,17(21),22-heptaene-6,10-dione
• InChI: InChI=1S/C23H18F2N2O6/c1-3-10-11-5-17-18(33-23(24,25)32-17)7-15(11)26-19-12(10)8-27-16(19)6-14-13(20(27)28)9-31-21(29)22(14,30)4-2/h5-7,30H,3-4,8-9H2,1-2H3/t22-/m0/s1
• InChI Key: KKAFSAKDHBLQHG-QFIPXVFZSA-N
• Isomeric SMILES: CCC1=C2CN3C(=CC4=C(C3=O)COC(=O)[C@@]4(CC)O)C2=NC5=CC6=C(C=C51)OC(O6)(F)F
• SMILES: O=C1[C@](O)(CC)C2=C(CO1)C(N3CC4=C(CC)C5=CC6=C(OC(F)(F)O6)C=C5N=C4C3=C2)=O
• Canonical SMILES: CCC1=C2CN3C(=CC4=C(C3=O)COC(=O)C4(CC)O)C2=NC5=CC6=C(C=C51)OC(O6)(F)F
• Appearance: Solid powder
• solubility: Soluble in DMSO
• synonyms: BMS-286309; BMS 286309; BMS286309

Description

BMS-286309 is a novel fluoro-substituted camptothecin, inducing topoisomerase I-mediated DNA breaks.

Scientific Research Applications

Reaction Mechanisms and Synthesis Processes

• Reaction of Perfluoroalkanoylcyclohexane-1,3-diones with Diazomethane : This study by Khlebnikova, Isakova, and Lakhvich (2009) demonstrates the formation of enol ethers and certain perfluoroalkyl compounds through reactions involving similar chemical structures. The synthesis method and reaction products could offer insights into potential applications of the specified compound in organic synthesis and chemical reactions (Khlebnikova, Isakova, & Lakhvich, 2009).

• Macrocyclic Polyether-Diester Compounds : Bradshaw et al. (1978) explored the preparation of macrocyclic polyether-diester ligands containing a pyridine subcyclic unit, which could be related to the compound . This research contributes to understanding the synthesis and properties of complex macrocyclic structures (Bradshaw, Asay, Maas, Izatt, & Christensen, 1978).

Structural and Conformational Analysis

• Solid-State Tubular Assemblies of Thiolactones : Vujasinović et al. (2006) investigated the structures of cyclic thiolactones and their formation of tubular assemblies in solid state. This study provides an understanding of molecular structures that could be relevant for materials science applications involving similar cyclic compounds (Vujasinović, Veljković, Mlinarić-Majerski, Molčanov, & Kojić-Prodić, 2006).

Application in Molecular Complexes

• Molecular Complex between Water and a Macrocyclic Crown Phosphonamide : Declercq et al. (1997) described the formation of a 1:1 inclusion compound between a macrocycle and water. This research indicates potential applications in host-guest chemistry and molecular recognition, which could be relevant for similar macrocyclic compounds (Declercq, Delangle, Dutasta, Oostenryck, & Tinant, 1997).